N-(3-(dimethylamino)propyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide;hydrochloride
• InChI: InChI=1S/C22H24N4O2S2.ClH/c1-14-10-11-16(28-4)18-19(14)30-22(24-18)26(13-7-12-25(2)3)21(27)20-23-15-8-5-6-9-17(15)29-20;/h5-6,8-11H,7,12-13H2,1-4H3;1H
• InChI Key: UABZTQLOWQNHKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCCN(C)C)C(=O)C3=NC4=CC=CC=C4S3.Cl
• Molecular Formula: C22H25ClN4O2S2
• Molecular Weight: 477.0 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4O2S2 and its molecular weight is 477.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

This compound is involved in the synthesis of novel heterocyclic compounds with significant medicinal properties. For example, research has shown the development of compounds with analgesic and anti-inflammatory activities, highlighting the potential of such molecules in drug development processes. The synthesis techniques involve complex reactions yielding products with high inhibitory activity on cyclooxygenase-2 (COX-2), indicating their potential utility in treating conditions involving inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Corrosion Inhibition

Beyond medicinal applications, derivatives of this compound have been studied for their corrosion inhibiting effects, particularly against steel in acidic environments. These studies provide insights into the chemical stability and protective capabilities of benzothiazole derivatives, making them suitable for industrial applications where corrosion resistance is crucial (Hu et al., 2016).

Antimicrobial Activity

Research into benzothiazole derivatives has also uncovered their potential in antimicrobial treatments. Novel synthesis methods have led to the creation of compounds with promising antimicrobial properties, demonstrating the versatility of such chemicals in addressing resistant microbial strains and contributing to the development of new antibiotics (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Peptide Coupling and Enzymatic Substrates

Furthermore, the compound plays a role in the efficient synthesis of peptides, including the development of enzymatic substrates. Techniques involving the coupling of conjugated carboxylic acids with methyl ester amino acids hydrochloride showcase the compound's utility in peptide synthesis, underscoring its importance in biochemical research and drug development (Brunel, Salmi, & Letourneux, 2005).